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Compound of Interest

Compound Name: 4-Methoxybutane-2-Thiol

Cat. No.: B15267830 Get Quote

An In-depth Technical Guide to 4-Methoxy-2-methyl-
2-butanethiol
Disclaimer: This document provides a comprehensive overview of the physical and chemical

characteristics of 4-methoxy-2-methyl-2-butanethiol. Initial searches for "4-Methoxybutane-2-
Thiol" yielded limited specific results, while substantial data is available for the closely related

compound, 4-methoxy-2-methyl-2-butanethiol. It is highly probable that this is the compound of

interest. A chemical with the name "4-Methoxybutane-2-thiol" is listed with a molecular

formula of C5H12OS, indicating it is a different substance, but further detailed information is not

readily available[1].

This guide is intended for researchers, scientists, and professionals in drug development,

focusing on the core physical and chemical properties, experimental protocols, and potential

applications of 4-methoxy-2-methyl-2-butanethiol.

Chemical Identity and Structure
4-methoxy-2-methyl-2-butanethiol is a sulfur-containing organic compound.[2] It is classified as

a dialkyl ether and an alkylthiol.[3] The presence of both a thiol (-SH) and an ether (-O-)

functional group gives this molecule its unique chemical properties and characteristic odor.

IUPAC Name: 4-methoxy-2-methylbutane-2-thiol[3][4] Molecular Formula: C6H14OS[2][4][5][6]

[7] Molecular Weight: 134.24 g/mol [4][5][6][7][8] CAS Number: 94087-83-9[2][4][5][6]
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Synonyms: 4-Methoxy-2-methylbutane-2-thiol, 2-Butanethiol, 4-methoxy-2-methyl-, 4-Methoxy-

2-methyl-2-mercaptobutane[3][4][9]

Physical and Chemical Properties
The physical and chemical properties of 4-methoxy-2-methyl-2-butanethiol are summarized in

the tables below.

Table 1: Physical Properties
Property Value Source

Appearance Colorless to pale yellow liquid [5][10]

Boiling Point
159.0 to 160.0 °C at 760 mm

Hg
[4]

Density 0.907 to 0.923 g/mL at 25 °C [10]

Refractive Index 1.445 to 1.455 at 20 °C [10]

Flash Point 48.89 °C (120.00 °F) TCC [10]

Solubility
Insoluble in water; soluble in

ethanol and organic solvents
[4][5]

Odor
Sulfurous, black-currant, catty-

mango scent
[10][11]

Odor Threshold 0.03-0.06 ppb in oil [10]

Table 2: Chemical Properties and Descriptors
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Property Value Source

XLogP3 1.3 [4]

Hydrogen Bond Donor Count 1 [3]

Hydrogen Bond Acceptor

Count
1 [3]

Rotatable Bond Count 3 [3]

Topological Polar Surface Area 9.23 Å² [3]

pKa (Strongest Acidic) 9.97 [3]

pKa (Strongest Basic) -4.1 [3]

Reactivity and Chemical Behavior
The chemical behavior of 4-methoxy-2-methyl-2-butanethiol is primarily dictated by its thiol

group, which is known for its nucleophilicity.[12] This allows the molecule to participate in a

variety of chemical reactions, including oxidation and conjugation. The presence of the

methoxy and methyl groups can influence the molecule's reactivity, potentially providing steric

hindrance or altering its electronic properties. The thiol group's affinity for metals also makes it

a candidate for applications in metal-organic frameworks (MOFs) and sensor technology.[12]

Experimental Protocols
While specific, detailed synthesis protocols are not extensively available in the provided search

results, the general synthesis of multifunctional secondary thiols can be achieved through

methods like the Michael addition pathway using an isothiouronium salt intermediate, followed

by esterification.[13]

A common analytical method for the determination of 4-methoxy-2-methyl-2-butanethiol is Gas

Chromatography-Mass Spectrometry (GC/MS).[12] An example of an HPLC method for its

analysis is also available.[9]

Workflow for GC/MS Analysis
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Below is a generalized workflow for the analysis of 4-methoxy-2-methyl-2-butanethiol using

GC/MS, based on typical analytical procedures for volatile thiols.

Sample Preparation GC/MS Analysis Data Analysis

Sample Collection
(e.g., food, beverage)

Volatile Extraction
(e.g., SPME, SBSE)

Derivatization (Optional)
(e.g., for improved stability) Injection into GC Chromatographic Separation

(Capillary Column)
Ionization

(e.g., EI, CI)
Mass Detection

(Quadrupole, TOF) Chromatogram Generation Mass Spectrum Analysis Library Search
(e.g., NIST) Quantification

Click to download full resolution via product page

Caption: Generalized workflow for the analysis of 4-methoxy-2-methyl-2-butanethiol by GC/MS.

Applications and Biological Relevance
4-methoxy-2-methyl-2-butanethiol is primarily recognized for its potent aroma and is used in the

flavor and fragrance industry.[10][11][12] It can be used to impart black-currant and tropical fruit

notes to food and beverages.[11]

Due to its strong interaction with metals, it has potential applications as a chemical intermediate

in the synthesis of more complex molecules, including pharmaceuticals and agrochemicals,

and in the development of chemical sensors.[12]

While no specific signaling pathways involving this molecule are detailed in the search results,

its presence in some foods suggests it could be a potential biomarker for the consumption of

those products.[3]

Safety and Handling
4-methoxy-2-methyl-2-butanethiol is a flammable liquid and vapor.[4] It is also harmful if

swallowed and can cause irritation to the eyes, respiratory system, and skin.[4][10] Proper

personal protective equipment (PPE), including gloves and safety goggles, should be used

when handling this chemical, and work should be conducted in a well-ventilated area or fume

hood.[11]

Logical Flow for Safe Handling
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The following diagram illustrates the logical steps for the safe handling of 4-methoxy-2-methyl-

2-butanethiol.

Handling 4-methoxy-2-methyl-2-butanethiol

Assess Hazards:
- Flammable

- Harmful if swallowed
- Irritant

Wear Appropriate PPE:
- Safety Goggles

- Gloves
- Lab Coat

Ensure Proper Ventilation:
- Fume Hood

- Well-ventilated area

Perform Handling Procedures

Store Properly:
- Tightly sealed container

- Cool, dry, well-ventilated area

Dispose of Waste
According to Regulations

Handling Complete

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 6 / 7 Tech Support

http://www.chemcd.com/prosupplierCCD02588212.html
https://webbook.nist.gov/cgi/cbook.cgi?InChI=1/C6H14OS/c1-6(2,8)4-5-7-3/h8H,4-5H2,1-3H3
https://foodb.ca/compounds/FDB015049
https://pubchem.ncbi.nlm.nih.gov/compound/4-Methoxy-2-methyl-2-butanethiol
https://pubchem.ncbi.nlm.nih.gov/compound/4-Methoxy-2-methyl-2-butanethiol
https://www.chemicalbull.com/images/product/Specification-1758342977.pdf
https://www.manchesterorganics.com/K51323
https://data.virginia.gov/dataset/compound-526195-4-methoxy-2-methyl-2-butanethiol
https://data.virginia.gov/dataset/compound-526195-4-methoxy-2-methyl-2-butanethiol
https://pubchem.ncbi.nlm.nih.gov/compound/4-Methoxy-2-methylbutanethiol
https://pubchem.ncbi.nlm.nih.gov/compound/4-Methoxy-2-methylbutanethiol
https://sielc.com/4-methoxy-2-methylbutane-2-thiol
https://www.thegoodscentscompany.com/data/rw1038351.html
https://www.chemicalbull.com/products/4-methoxy-2-methyl-butane-thiol
https://www.bocsci.com/resources/what-is-4-methoxy-2-methyl-2-butanethiol.html
https://pmc.ncbi.nlm.nih.gov/articles/PMC9245090/
https://pmc.ncbi.nlm.nih.gov/articles/PMC9245090/
https://pmc.ncbi.nlm.nih.gov/articles/PMC9245090/
https://www.benchchem.com/product/b15267830#physical-and-chemical-characteristics-of-4-methoxybutane-2-thiol
https://www.benchchem.com/product/b15267830#physical-and-chemical-characteristics-of-4-methoxybutane-2-thiol
https://www.benchchem.com/product/b15267830#physical-and-chemical-characteristics-of-4-methoxybutane-2-thiol
https://www.benchchem.com/product/b15267830#physical-and-chemical-characteristics-of-4-methoxybutane-2-thiol
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15267830?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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